Cas no 954226-57-4 (4-(Azetidin-1-yl)-2-chloropyrimidine)

• Product Name: 4-(Azetidin-1-yl)-2-chloropyrimidine
• CAS No: 954226-57-4
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD09750050
• CID: 4723052
• Update Time: 2025-06-13

4-(Azetidin-1-yl)-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-1-yl)-2-chloropyrimidine
• Pyrimidine, 4-(1-azetidinyl)-2-chloro-
• BVXIOENVHSIGPC-UHFFFAOYSA-N
• FCH869688
• 4-Azetidin-1-yl-2-chloro-pyrimidine
• 4-(Azetidin-1-yl)-2-chloropyrimidine

• MDL： MFCD09750050
• Inchi： 1S/C7H8ClN3/c8-7-9-3-2-6(10-7)11-4-1-5-11/h2-3H,1,4-5H2
• InChI Key： BVXIOENVHSIGPC-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 29

Additional information on 4-(Azetidin-1-yl)-2-chloropyrimidine

Recent Advances in the Study of 4-(Azetidin-1-yl)-2-chloropyrimidine (CAS: 954226-57-4) in Chemical Biology and Pharmaceutical Research

4-(Azetidin-1-yl)-2-chloropyrimidine (CAS: 954226-57-4) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This compound features a pyrimidine core substituted with a chlorinated position and an azetidine ring, which imparts unique chemical and pharmacological properties. Recent studies have explored its applications in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the role of 4-(Azetidin-1-yl)-2-chloropyrimidine in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have utilized this compound as a scaffold to develop selective inhibitors with improved potency and pharmacokinetic profiles. For example, recent publications highlight its use in the optimization of inhibitors for the PI3K/AKT/mTOR pathway, a well-known therapeutic target in oncology.

In addition to its applications in kinase inhibitor design, 4-(Azetidin-1-yl)-2-chloropyrimidine has been investigated for its potential in fragment-based drug discovery (FBDD). FBDD is a powerful approach that involves screening small, low-molecular-weight fragments to identify hits that can be elaborated into lead compounds. The azetidine and chloropyrimidine moieties of this compound provide valuable pharmacophoric features that can be exploited for fragment growth and optimization. Recent studies have demonstrated its utility in generating novel hits against challenging targets such as protein-protein interactions (PPIs).

Another emerging area of research involves the use of 4-(Azetidin-1-yl)-2-chloropyrimidine in the development of covalent inhibitors. Covalent inhibitors form irreversible or reversible covalent bonds with their target proteins, offering advantages such as prolonged target engagement and reduced dosing frequency. The chloropyrimidine moiety in this compound can serve as an electrophilic warhead, enabling the design of covalent inhibitors for cysteine-containing proteins. Recent work has explored this strategy in the context of targeting mutant forms of KRAS, a notoriously difficult-to-drug oncogene.

Beyond its pharmacological applications, 4-(Azetidin-1-yl)-2-chloropyrimidine has also been studied for its chemical reactivity and synthetic utility. Researchers have developed novel methodologies for its functionalization, enabling the introduction of diverse substituents to modulate its biological activity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the chlorinated position, expanding the structural diversity of derivatives derived from this scaffold.

In conclusion, 4-(Azetidin-1-yl)-2-chloropyrimidine (CAS: 954226-57-4) represents a promising compound in chemical biology and pharmaceutical research. Its versatility as a building block for drug discovery, combined with its unique chemical properties, makes it a valuable tool for addressing unmet medical needs. Ongoing research continues to uncover new applications and synthetic strategies, further solidifying its role in the development of next-generation therapeutics. Future studies are expected to explore its potential in additional therapeutic areas and optimize its properties for clinical translation.